(4E)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol
Overview
Description
(4E)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol (TMD) is an organic compound that belongs to a class of molecules known as boron-containing dioxolanes. It has been studied extensively in the past few decades due to its potential biological and pharmacological applications. TMD has been found to have a wide range of biochemical and physiological effects, and has been used in a variety of laboratory experiments.
Scientific Research Applications
(4E)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol has been used in a variety of scientific research applications. It has been used in studies of the structure and function of proteins, in the development of novel drugs, and in the study of enzymes and enzyme kinetics. This compound has also been used in the study of gene expression, in the study of signal transduction pathways, and in the study of cell membrane receptors.
Mechanism of Action
The mechanism of action of (4E)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol is not yet fully understood. However, it is believed to interact with proteins and enzymes in the body in order to produce its effects. It is thought to bind to certain proteins, which then leads to changes in their structure or function. Additionally, this compound has been found to interact with certain enzymes, which can lead to changes in their activity.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of certain enzymes, to affect the expression of certain genes, and to affect the activity of certain cell membrane receptors. Additionally, it has been found to have anti-inflammatory, antioxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
(4E)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively non-toxic, making it safe to use in experiments. Additionally, it is relatively stable and can be stored for long periods of time without degrading. However, it can be difficult to synthesize and may require specialized equipment and techniques. Additionally, it can be expensive to purchase.
Future Directions
There are a number of potential future directions for (4E)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol research. One potential direction is to explore its potential therapeutic applications, such as in the treatment of cancer or other diseases. Additionally, further research could be done to better understand its mechanism of action and to identify new ways to synthesize it. Finally, further research could be done to explore its potential interactions with other molecules and its potential effects on gene expression and signal transduction pathways.
Synthesis Methods
(4E)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol can be synthesized from a variety of starting materials. A common method is the reaction of a boronic acid with an alkyl halide. This reaction is catalyzed by a Lewis acid and yields a dioxolane intermediate, which can be further reacted to form the desired product. Other methods of synthesis include the reaction of an alkyl halide with a borane, a reaction of a boronic acid with an alkyne, and a reaction of an alkyl halide with a boronic ester.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4E)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol involves the conversion of a starting material containing a boronate ester group to the desired product through a series of reactions.", "Starting Materials": [ "4-penten-1-ol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Sodium hydride", "Tetrahydrofuran", "Methanol", "Water" ], "Reaction": [ "Step 1: Deprotonation of 4-penten-1-ol with sodium hydride in tetrahydrofuran to form the corresponding alkoxide.", "Step 2: Addition of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the reaction mixture to form the boronate ester.", "Step 3: Treatment of the boronate ester with methanol and water to hydrolyze the ester group and form the corresponding boronic acid.", "Step 4: Conversion of the boronic acid to the desired product through a Suzuki coupling reaction with an appropriate aryl or vinyl halide." ] } | |
CAS RN |
1826889-64-8 |
Molecular Formula |
C11H21BO3 |
Molecular Weight |
212.10 g/mol |
IUPAC Name |
(E)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pent-4-en-1-ol |
InChI |
InChI=1S/C11H21BO3/c1-10(2)11(3,4)15-12(14-10)8-6-5-7-9-13/h6,8,13H,5,7,9H2,1-4H3/b8-6+ |
InChI Key |
QCNWVQQSFNUBCW-SOFGYWHQSA-N |
Isomeric SMILES |
B1(OC(C(O1)(C)C)(C)C)/C=C/CCCO |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C=CCCCO |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
